N-(2-furylmethyl)-2-(4-methoxyphenoxy)acetamide

• Molecular Formula: C14H15NO4
• Molecular Weight: 261.27 g/mol
• IUPAC Name: N-(furan-2-ylmethyl)-2-(4-methoxyphenoxy)acetamide
• InChI: InChI=1S/C14H15NO4/c1-17-11-4-6-12(7-5-11)19-10-14(16)15-9-13-3-2-8-18-13/h2-8H,9-10H2,1H3,(H,15,16)
• InChI Key: STQAIWDJAHLPHX-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)OCC(=O)NCC2=CC=CO2

Description

N-(2-furylmethyl)-2-(4-methoxyphenoxy)acetamide, also known as FMA, is a synthetic compound that has been widely studied for its potential use in scientific research. FMA is a small molecule that is structurally similar to other compounds that have been shown to have biological activity, making it a promising candidate for further investigation.

Mechanism of Action

N-(2-furylmethyl)-2-(4-methoxyphenoxy)acetamide's mechanism of action is not fully understood, but it is thought to act by binding to specific targets and modulating their activity. This compound has been shown to have activity against a number of different targets, including enzymes and receptors, suggesting that it may have a broad range of effects on cellular processes.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including the inhibition of specific enzymes and the modulation of specific receptors. This compound has also been shown to have anti-inflammatory and anti-cancer properties, making it a promising candidate for further investigation as a potential therapeutic agent.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-furylmethyl)-2-(4-methoxyphenoxy)acetamide in lab experiments is its relatively small size, which allows it to easily penetrate cell membranes and interact with intracellular targets. Additionally, this compound's structural similarity to other biologically active compounds makes it a useful tool for studying the function of specific proteins. However, one limitation of using this compound in lab experiments is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are a number of potential future directions for research on N-(2-furylmethyl)-2-(4-methoxyphenoxy)acetamide, including the identification of additional targets and the development of more potent analogs. Additionally, this compound's potential use as a therapeutic agent for the treatment of various diseases warrants further investigation. Finally, the development of new synthetic methods for this compound may allow for the production of larger quantities of the compound, making it more readily available for use in scientific research.

Synthesis Methods

N-(2-furylmethyl)-2-(4-methoxyphenoxy)acetamide can be synthesized using a variety of methods, including the reaction of 2-furylmethylamine with 4-methoxyphenol in the presence of a base and the subsequent reaction of the resulting intermediate with chloroacetyl chloride. Other methods involve the use of different starting materials and reagents, but all result in the formation of this compound.

Scientific Research Applications

N-(2-furylmethyl)-2-(4-methoxyphenoxy)acetamide has been studied for its potential use in a variety of scientific research applications, including as a tool for studying the function of specific proteins and as a potential therapeutic agent for the treatment of various diseases. This compound has been shown to have activity against a number of different targets, including enzymes and receptors, making it a versatile compound for use in a variety of research settings.